![molecular formula C16H21NO B336929 N-(2,3-dimethylphenyl)bicyclo[2.2.1]heptane-2-carboxamide](/img/structure/B336929.png)
N-(2,3-dimethylphenyl)bicyclo[2.2.1]heptane-2-carboxamide
Overview
Description
N-(2,3-dimethylphenyl)-3-bicyclo[2.2.1]heptanecarboxamide is a monoterpenoid.
Scientific Research Applications
Crystallography and Structural Analysis
N-(2,3-dimethylphenyl)bicyclo[2.2.1]heptane-2-carboxamide and its derivatives have been instrumental in clarifying the structural properties of related compounds. For instance, studies on similar compounds have contributed to the understanding of absolute configuration and hydrogen-bonding properties. This is evidenced by the resolution and crystal structure studies of related α-chloroamides, which have been critical in determining the configuration of bicyclo[2.2.1]heptan-2-one (Plettner et al., 2005).
Potassium Channel Research
Compounds within this family have shown potential in influencing ion channels, particularly in neurological research. For example, certain N-Aryl-bicyclo[2.2.1]heptane-2-carboxamides have been identified as selective openers of KCNQ2 and KCNQ4 potassium channels, indicating their possible utility in studying neuronal activity (Yu et al., 2011).
Material Science and Polymer Research
These compounds play a crucial role in the development of new materials, especially in the field of polymer science. Research has demonstrated the use of similar compounds in the creation of soluble polyimides, which are significant for their applications in high-performance materials due to their thermal and chemical stability (Yamada et al., 1993).
Chemical Synthesis and Stereochemistry
The study of N-(2,3-dimethylphenyl)bicyclo[2.2.1]heptane-2-carboxamide analogs has furthered understanding in the field of chemical synthesis and stereochemistry. This includes the synthesis of various methyl-substituted bicyclo[2.2.1]heptane-2-carboxaldehydes and insights into their endo/exo stereochemistry, which is vital for understanding molecular interactions and reactions (Yuasa et al., 2000).
properties
Product Name |
N-(2,3-dimethylphenyl)bicyclo[2.2.1]heptane-2-carboxamide |
|---|---|
Molecular Formula |
C16H21NO |
Molecular Weight |
243.34 g/mol |
IUPAC Name |
N-(2,3-dimethylphenyl)bicyclo[2.2.1]heptane-2-carboxamide |
InChI |
InChI=1S/C16H21NO/c1-10-4-3-5-15(11(10)2)17-16(18)14-9-12-6-7-13(14)8-12/h3-5,12-14H,6-9H2,1-2H3,(H,17,18) |
InChI Key |
URRLYZLQXGSQFG-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)NC(=O)C2CC3CCC2C3)C |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2CC3CCC2C3)C |
solubility |
10.5 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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